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Compound of Interest
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Cat. No.: B1683046 Get Quote

Introduction

Verbascoside, also known as acteoside, is a phenylethanoid glycoside found in a variety of

plant species.[1] This natural compound has garnered significant scientific interest due to its

broad spectrum of pharmacological activities, including anti-inflammatory, antioxidant,

neuroprotective, and anticancer properties.[2] This technical guide provides an in-depth

overview of the pharmacology of verbascoside, focusing on its pharmacokinetics,

pharmacodynamics, and underlying mechanisms of action. The information is intended for

researchers, scientists, and drug development professionals.

Pharmacokinetics
Verbascoside exhibits complex pharmacokinetic properties characterized by low oral

bioavailability.[3] Following oral administration, it is subjected to metabolism in the

gastrointestinal tract and liver.[3]
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Paramet
er

Species Dose

Route
of
Adminis
tration

Cmax Tmax
Bioavail
ability

Referen
ce

Verbasco

side

Rat
100

mg/kg
Oral

0.13

µg/mL
13.3 min 0.12% [4]

Beagle

Dog
10 mg/kg Oral

0.42

µg/mL
- ~4% [4]

Beagle

Dog
20 mg/kg Oral

0.72

µg/mL
- - [4]

Beagle

Dog
40 mg/kg Oral

1.44

µg/mL
- - [4]

Pharmacodynamics
Verbascoside exerts its pharmacological effects through multiple mechanisms, including the

modulation of key signaling pathways involved in inflammation, oxidative stress, and apoptosis.

Anti-inflammatory Activity
Verbascoside has been shown to inhibit the production of pro-inflammatory mediators. A key

mechanism is the inhibition of the NF-κB signaling pathway by preventing the phosphorylation

of IκBα and the subsequent nuclear translocation of NF-κB p65.[1] It also down-regulates the

TAK-1/JNK/AP-1 signaling pathway.[5]

Antioxidant Activity
The antioxidant properties of verbascoside are attributed to its ability to scavenge free radicals

and to activate the Nrf2/HO-1 signaling pathway, a key regulator of the cellular antioxidant

response.[6][7]

Anticancer Activity
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Verbascoside exhibits cytotoxic effects against various cancer cell lines by inducing apoptosis.

[1] This is achieved through the regulation of pro-apoptotic and anti-apoptotic proteins and the

modulation of signaling pathways such as the HIPK2-p53 pathway in colorectal cancer.[8]

Quantitative Data on In Vitro Cytotoxicity (IC50 Values)

Cell Line Cancer Type IC50 (µM)
Exposure Time
(h)

Reference

MCF-7 Breast Cancer 0.127 24 [9]

0.2174 48 [9]

0.2828 72 [9]

MDA-MB-231 Breast Cancer 0.1597 24 [9]

0.2584 48 [9]

0.2563 72 [9]

A549 Lung Cancer
~60.9% viability

at 100 µg/mL
- [10]

HT-29
Colorectal

Cancer

~65.6% viability

at 100 µg/mL
- [10]

4T1 Breast Cancer 117 - [11]

Quantitative Data on In Vivo Anticancer Efficacy

Cancer Type Animal Model Dose
Inhibition of
Tumor Weight

Reference

Colorectal

Cancer

Nude Mice (HCT-

116 xenograft)
20 mg/kg/day 42.79% [10]

40 mg/kg/day 53.90% [10]

80 mg/kg/day 60.99% [10]
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Signaling Pathways Modulated by Verbascoside
The pharmacological effects of verbascoside are mediated through its interaction with several

key intracellular signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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